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Compound of Interest

Compound Name:
rac Metanephrine-d3

Hydrochloride Salt

Cat. No.: B564173

Get Quote

Executive Summary
rac-Metanephrine-d3 Hydrochloride (CAS: 1215507-88-2) is a stable isotope-labeled analog of

metanephrine, utilized primarily as an Internal Standard (IS) in clinical mass spectrometry (LC-

MS/MS) for the quantification of catecholamine metabolites. Its primary application is in the

diagnosis of pheochromocytoma and paraganglioma.

As a Senior Application Scientist, I emphasize that while this compound is a metabolite (and

thus pharmacologically less active than its parent, Epinephrine), its handling requires strict

adherence to protocols preventing isotopic scrambling, moisture degradation, and

photochemical oxidation. This guide bridges the gap between a standard SDS and practical

laboratory application.

Part 1: Chemical Identity & Properties[2][3]
The "rac" Designation: The prefix rac- indicates a racemic mixture (50:50) of the (R)- and (S)-

enantiomers. Since most LC-MS/MS methods for metanephrines use achiral chromatography,

this racemic nature does not interfere with quantitation, provided the unlabeled analyte is also

quantified as a total racemate or the column is achiral.
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Table 1: Physicochemical Specifications
Property Specification

Chemical Name rac-Metanephrine-d3 Hydrochloride

Synonyms

DL-Metanephrine-d3 HCl; 4-hydroxy-3-methoxy-

α-[(methyl-d3-amino)methyl]-benzenemethanol

HCl

CAS Number 1215507-88-2 (Generic for methyl-d3 salt)

Molecular Formula C₁₀H₁₂D₃NO₃[1][2][3][4][5] • HCl

Molecular Weight 236.71 g/mol

Isotopic Purity ≥99% deuterated forms (d1-d3)

Appearance White to off-white solid (Hygroscopic)

Solubility Water (>10 mg/mL), DMSO, Methanol

pKa
~9.0 (Amine), ~9.6 (Phenol) - Critical for SPE

extraction

Part 2: Hazard Assessment & Toxicology (E-E-A-T)
Expert Insight: While standard SDS documents often list deuterated standards as "Not

Classified" due to a lack of specific animal testing, this is a false negative for safety planning.

You must treat this compound with the same rigor as the unlabeled parent, Metanephrine,

which acts on adrenergic receptors.

GHS Classification (Precautionary Principle)
Signal Word: WARNING

Hazard Statements:

H315: Causes skin irritation.[6][7]

H319: Causes serious eye irritation.
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H335: May cause respiratory irritation.

Mechanism of Action & Risk
Metanephrine is the O-methylated metabolite of Epinephrine (Adrenaline). While it is

biologically inactive compared to Epinephrine, high-concentration exposure (inhalation of dust)

may still trigger adrenergic-like responses or hypersensitivity.

Target Organs: Respiratory system, Eyes, Skin.[8]

Biohazard Note: If this standard is spiked into human plasma or urine for calibration, the

matrix itself becomes a Biohazard Level 2 (BSL-2) risk.

Part 3: Handling, Storage & Stability Protocols
The Causality of Degradation:

Oxidation: The phenolic hydroxyl group is prone to oxidation, turning the white powder

pink/brown (quinone formation).

Hygroscopicity: The HCl salt attracts atmospheric moisture, leading to hydrolysis or weighing

errors.

Isotopic Exchange: Exposure to highly acidic/basic protic solvents at high temperatures can

theoretically lead to deuterium exchange, though the methyl-d3 position is generally stable.

Protocol 1: Storage & Reconstitution
Goal: Create a stable stock solution valid for 12 months.

Dry Storage: Store neat powder at -20°C. Keep the vial sealed within a secondary container

containing desiccant (e.g., silica gel) to prevent moisture ingress during freeze-thaw cycles.

Equilibration: Before opening, allow the vial to reach room temperature (approx. 30 mins).

Why? Opening a cold vial condenses atmospheric water inside, degrading the remaining

solid.

Solvent Choice: Reconstitute in Methanol:Water (50:50) with 0.1% Formic Acid.[5][9]
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Methanol:[8][5][7][9] Ensures solubility and antimicrobial protection.

Acid: Stabilizes the phenolic group against oxidation.

Aliquot: Do not store the bulk stock. Aliquot into amber glass vials (light protection) and store

at -80°C.

Diagram 1: Safe Handling Workflow
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Caption: Step-by-step workflow for maximizing the stability of deuterated catecholamine

standards.

Part 4: Analytical Application (ID-LC-MS/MS)
Context: This compound is the "Gold Standard" for normalizing matrix effects in urine/plasma

assays.[10] Methodology: Isotope Dilution Liquid Chromatography Tandem Mass Spectrometry.

[10]

Protocol 2: Sample Preparation (WCX-SPE)
We utilize Weak Cation Exchange (WCX) because Metanephrine is positively charged (amine)

at acidic/neutral pH.

Internal Standard Addition: Add 20 µL of rac-Metanephrine-d3 working solution (e.g., 100

ng/mL) to 200 µL of patient plasma.

Loading: Dilute sample with 200 µL of 100mM Ammonium Acetate (pH 6.0). Load onto WCX

plate.[9][10]

Mechanism:[7] The amine group (pKa ~9) binds to the carboxylate group of the sorbent.

Wash Steps:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://cdn.caymanchem.com/cdn/msds/35207m.pdf
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/AN_963_v2_Automated_Plasma_Catecholamine_Extraction_using_EXPRESS_WCX_a6639f691b/AN963.v2-Automated-Plasma-Catecholamine-Extraction-using-EXPRESS-WCX.pdf
https://cdn.caymanchem.com/cdn/msds/25418m.pdf
https://www.biotage.com/hubfs/bynder/Document/AN871.V.1-biotage-extraction-urinary-catecholamines-metanephrines-evolute-express-wcx-spe.pdf
https://www.benchchem.com/product/b564173/docs?utm_src=pdf-body-img#technical-safety-handling-guide-rac-metanephrine-d3-hydrochloride
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Catecholamine_Analysis_using_Isotope_Dilution_Mass_Spectrometry.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Catecholamine_Analysis_using_Isotope_Dilution_Mass_Spectrometry.pdf
https://www.biotage.com/hubfs/bynder/Document/AN871.V.1-biotage-extraction-urinary-catecholamines-metanephrines-evolute-express-wcx-spe.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Catecholamine_Analysis_using_Isotope_Dilution_Mass_Spectrometry.pdf
https://cdn.caymanchem.com/cdn/msds/25418m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564173?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash 1: Ammonium Acetate (removes proteins).

Wash 2: Methanol (removes hydrophobic lipids).

Elution: 5% Formic Acid in Methanol.

Mechanism:[7] Acidification protonates the sorbent's carboxyl groups (neutralizing them),

releasing the positively charged Metanephrine-d3.

Diagram 2: LC-MS/MS Quantification Logic
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Caption: Isotope Dilution Mass Spectrometry workflow showing the parallel processing of

Analyte and IS.
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Part 5: Emergency & Disposal
First Aid Measures

Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses if present.

Seek medical attention (catecholamines can cause corneal damage).

Skin Contact: Wash with soap and water. If irritation occurs (redness/itching), consult a

physician.

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER.

Disposal Considerations
Chemical Waste: Dispose of as hazardous chemical waste containing organic nitrogen

compounds.

Mixed Waste: If mixed with biological fluids (plasma/urine), autoclave or treat with 10%

bleach prior to chemical disposal to neutralize biological pathogens.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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